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Abstract
Intermedeol, a naturally occurring eudesmane sesquiterpenoid, has garnered significant

interest due to its notable insect repellent properties. This technical guide provides a

comprehensive overview of the discovery, history, and scientific investigation of Intermedeol. It
details the initial isolation and structure elucidation, subsequent chemical syntheses, and the

experimental methodologies employed to characterize and evaluate its biological activity.

Quantitative data are presented in structured tables for clarity, and key experimental workflows

and biological pathways are visualized using diagrams to facilitate a deeper understanding of

this scientifically significant compound.

Introduction
Intermedeol is a bicyclic sesquiterpene alcohol with a decahydronaphthalene core structure.

Its discovery and subsequent study have contributed to the broader understanding of

sesquiterpenoid chemistry and natural product bioactivity. Of particular importance is its

efficacy as an insect repellent, positioning it as a potential lead compound in the development

of novel, naturally derived insect control agents. This document serves as a technical resource,

consolidating key findings and methodologies related to Intermedeol.
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The first isolation of Intermedeol was reported in 1963 by R.A. Wharfedale, L.H. Zalkow, and

their colleagues. The compound was extracted from the essential oil of Bothriochloa

intermedia, a species of grass. The initial structural elucidation was based on a combination of

chemical degradation and spectroscopic techniques available at the time.

A significant milestone in the history of Intermedeol was its first total synthesis, achieved in

1976 by Zalkow and a team of researchers. This work not only confirmed the structure of

Intermedeol but also provided a pathway for the synthesis of related sesquiterpenoids,

enabling further biological evaluation.

Physicochemical and Spectroscopic Data
The structural characterization of Intermedeol has been refined over the years with the advent

of more sophisticated analytical techniques. Below is a summary of its key physicochemical

and spectroscopic properties.

Table 1: Physicochemical Properties of (+)-Intermedeol

Property Value

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol

CAS Registry Number 6168-59-8

Appearance Solid

Melting Point 47-48 °C[1]

Table 2: Spectroscopic Data for Intermedeol
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Technique Key Data

¹H NMR

Chemical shifts (δ) and coupling constants (J)

are crucial for determining the proton

environment. Specific assignments require

detailed 2D NMR analysis. General regions

include signals for methyl groups, methylene

and methine protons on the

decahydronaphthalene ring, and protons

associated with the isopropenyl group.

¹³C NMR

The broadband-decoupled ¹³C NMR spectrum

shows 15 distinct signals, corresponding to the

15 carbon atoms in the molecule. Chemical

shifts provide information about the hybridization

and electronic environment of each carbon

atom.

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum

typically shows a molecular ion peak (M⁺) at

m/z 222. The fragmentation pattern is

characteristic of the eudesmane skeleton and

can be used for identification purposes. Key

fragments often arise from the loss of water (M⁺

- 18) and the isopropenyl group.

Infrared (IR) Spectroscopy

The IR spectrum exhibits characteristic

absorption bands. A broad band in the region of

3200-3600 cm⁻¹ corresponds to the O-H

stretching vibration of the hydroxyl group. Bands

in the 2850-3000 cm⁻¹ region are due to C-H

stretching vibrations. A peak around 1645 cm⁻¹

is indicative of the C=C stretching of the

isopropenyl group.
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Isolation of Intermedeol from Bothriochloa intermedia
(General Protocol)
The original isolation of Intermedeol involved the steam distillation of the plant material to

obtain the essential oil, followed by fractional distillation and chromatography to separate the

individual components. A general workflow for such an isolation is depicted below.

Bothriochloa intermedia plant material

Steam Distillation

Essential Oil

Fractional Distillation

Fractions

Column Chromatography
(e.g., Silica Gel)

Pure Intermedeol

Click to download full resolution via product page
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Caption: General workflow for the isolation of Intermedeol.

Methodology:

Extraction: The aerial parts of Bothriochloa intermedia are harvested and subjected to steam

distillation to yield the essential oil.

Fractional Distillation: The crude essential oil is fractionally distilled under reduced pressure

to separate components based on their boiling points.

Chromatography: Fractions enriched with Intermedeol are further purified using column

chromatography over an adsorbent such as silica gel or alumina, eluting with a solvent

gradient of increasing polarity (e.g., hexane-ethyl acetate).

Characterization: The purified fractions are analyzed by gas chromatography-mass

spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the

identity and purity of Intermedeol.

Total Synthesis of Intermedeol (Zalkow et al., 1976)
The first total synthesis of Intermedeol provided a chemical route to this natural product. The

detailed experimental conditions, including reagents, solvents, reaction times, and

temperatures, are critical for the successful replication of the synthesis. A simplified logical flow

of a synthetic approach is outlined below.
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Readily Available Starting Material
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Decahydronaphthalene Core

Functional Group Manipulations
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Introduction of Isopropenyl and Hydroxyl Groups

Intermedeol
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Caption: Logical flow of a total synthesis of Intermedeol.

A detailed step-by-step protocol would require access to the full publication by Zalkow et al.

(1976) in the Journal of Organic Chemistry.

Biological Activity and Mechanism of Action
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Intermedeol is primarily known for its insect repellent properties. It has been shown to be

effective against a variety of insects, including mosquitoes and fire ants.

Table 3: Summary of Insect Repellent Activity of Intermedeol

Insect Species Bioassay Type
Effective
Concentration

Reference

Red Imported Fire Ant

(Solenopsis invicta)
Digging Bioassay

Significant repellency

at 1.50 ppm
[2]

Black Imported Fire

Ant (Solenopsis

richteri)

Digging Bioassay
Significant repellency

at 6.25 ppm
[2]

Mosquitoes (Aedes

aegypti, Anopheles

stephensi)

Bite-deterring

Bioassay
Significant activity

Proposed Mechanism of Action: Interaction with Insect
Odorant Receptors
While the specific receptor for Intermedeol has not yet been identified, its repellent effect is

likely mediated through the insect's olfactory system. Sesquiterpenes are a class of

compounds known to be detected by insect odorant receptors (ORs). These receptors are

located on the dendrites of olfactory sensory neurons (OSNs) within the insect's antennae and

maxillary palps.

The binding of an odorant molecule like Intermedeol to a specific OR is thought to trigger a

conformational change in the receptor complex, which includes the obligatory co-receptor,

Orco. This leads to the opening of an ion channel, causing a depolarization of the neuron and

the generation of an action potential. This signal is then transmitted to the antennal lobe and

higher brain centers, resulting in a behavioral response, such as avoidance.
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Caption: Proposed signaling pathway for Intermedeol's repellent activity.

Experimental Protocol: Mosquito Repellency Cloth
Patch Assay (General Methodology)
This bioassay is a standard method for evaluating the efficacy of topical insect repellents.

Methodology:
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Preparation of Test Substance: Intermedeol is dissolved in a suitable volatile solvent (e.g.,

ethanol or acetone) to prepare a range of concentrations.

Treatment of Cloth Patches: A defined area on a piece of cloth (e.g., cotton) is treated with a

specific volume of the Intermedeol solution. A control patch is treated with the solvent alone.

The solvent is allowed to evaporate completely.

Exposure to Mosquitoes: The treated cloth patch is affixed to the forearm of a human

volunteer. The arm is then inserted into a cage containing a known number of host-seeking

female mosquitoes (e.g., Aedes aegypti).

Data Collection: The number of mosquito landings and/or bites on the treated area is

recorded over a specific time period (e.g., 1-3 minutes).

Evaluation: The repellency is calculated as a percentage reduction in landings or bites

compared to the control. The minimum effective dose (MED), the lowest concentration that

prevents bites, can also be determined.

Conclusion
Intermedeol stands as a well-characterized natural product with significant potential in the field

of insect repellency. Its discovery and the subsequent elucidation of its structure and biological

activity have been the result of decades of scientific inquiry. The detailed experimental

protocols and quantitative data summarized in this guide provide a valuable resource for

researchers and professionals in natural product chemistry, chemical ecology, and drug

development. Further research into the specific odorant receptors that bind Intermedeol and

the optimization of its repellent properties could lead to the development of new and effective

insect control agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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History of Intermedeol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254906#discovery-and-history-of-intermedeol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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